(2Z)-2-[(5-bromo-1-benzofuran-2-yl)methylidene]-6-hydroxy-4-methyl-7-(morpholin-4-ylmethyl)-1-benzofuran-3(2H)-one

• IUPAC Name: (2Z)-2-[(5-bromo-1-benzofuran-2-yl)methylidene]-6-hydroxy-4-methyl-7-(morpholin-4-ylmethyl)-1-benzofuran-3-one
• InChI: InChI=1S/C23H20BrNO5/c1-13-8-18(26)17(12-25-4-6-28-7-5-25)23-21(13)22(27)20(30-23)11-16-10-14-9-15(24)2-3-19(14)29-16/h2-3,8-11,26H,4-7,12H2,1H3/b20-11-
• InChI Key: YXULNXMYOHFPSJ-JAIQZWGSSA-N
• Canonical SMILES: CC1=CC(=C(C2=C1C(=O)C(=CC3=CC4=C(O3)C=CC(=C4)Br)O2)CN5CCOCC5)O
• Isomeric SMILES: CC1=CC(=C(C2=C1C(=O)/C(=C/C3=CC4=C(O3)C=CC(=C4)Br)/O2)CN5CCOCC5)O
• Molecular Formula: C23H20BrNO5
• Molecular Weight: 470.3 g/mol
• CAS No.: 929963-94-0

Description

(2Z)-2-[(5-bromo-1-benzofuran-2-yl)methylidene]-6-hydroxy-4-methyl-7-(morpholin-4-ylmethyl)-1-benzofuran-3(2H)-one is a useful research compound. Its molecular formula is C23H20BrNO5 and its molecular weight is 470.319. The purity is usually 95%.
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Scientific Research Applications

• Synthesis and Chemical Properties :

  • The compound has been involved in studies exploring novel synthesis methods, such as microwave irradiation conditions to produce related benzofuran derivatives. These methods contribute to the development of more efficient and environmentally friendly chemical processes (Kuarm et al., 2011).
  • Research on the synthesis of various 1-benzofuran derivatives has been conducted, contributing to the understanding of the chemical properties and potential applications of these compounds in different fields (Gao et al., 2011).

• Biological Activity and Potential Therapeutic Applications :

  • Benzofuran derivatives have been studied for their potential in imaging enzyme activities, such as in the development of PET probes for enzymes like PIM1, indicating potential applications in medical imaging and diagnostics (Gao et al., 2013).
  • Certain benzofuran compounds have shown promise in anti-cancer research, for instance, compounds isolated from traditional Chinese medicine showing cytotoxic activity against cancer cell lines (Ma et al., 2017).
  • Benzofuran derivatives have been evaluated for their antimicrobial properties, contributing to the development of new antimicrobial agents (Koca et al., 2005).

• Chemical Structure and Interaction Studies :

  • Studies on the crystal structure and interactions of related benzofuran compounds aid in understanding their chemical behavior, which is crucial for their potential applications in various fields, including drug design (Choi et al., 2007).